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Compound of Interest

Compound Name: (S)-Sitagliptin phosphate

Cat. No.: B1234520

An In-depth Technical Guide for Drug Development Professionals

This technical guide provides a detailed examination of the core physicochemical properties of
(S)-Sitagliptin phosphate, an active pharmaceutical ingredient (API) widely used in the
management of type 2 diabetes mellitus. As an inhibitor of the dipeptidyl peptidase-4 (DPP-4)
enzyme, its efficacy and formulation are intrinsically linked to its solid-state and solution
properties.[1][2] This document collates critical data, outlines experimental methodologies, and
presents logical workflows to support research, development, and formulation activities.

Chemical Identity and Structure

Sitagliptin is a potent, orally active antihyperglycemic agent.[2] It is chemically designated as
(3R)-3-amino-1-[3-(trifluoromethyl)-5,6-dihydro[1][3][4]triazolo[4,3-a]pyrazin-7(8H)-yl]-4-(2,4,5-
trifluorophenyl)butan-1-one.[2] In pharmaceutical formulations, it is typically used as its
phosphate monohydrate salt, which exists as a white to off-white, crystalline, and non-
hygroscopic powder.[2][3][5]

e Molecular Formula (Phosphate Monohydrate): Ci6HisFeNsO - H3POa - H20[3][4]
e Molecular Weight (Phosphate Monohydrate): 523.32 g/mol [3][4][6]
o CAS Number (Phosphate Monohydrate): 654671-77-9[4][7]

The structural formula for Sitagliptin Phosphate Monohydrate is presented below:
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(Image of the chemical structure of Sitagliptin Phosphate Monohydrate would be placed here in
a full document)

Quantitative Physicochemical Data

The following tables summarize the key physicochemical parameters of (S)-Sitagliptin
phosphate and its related crystalline forms.

Table 1: General Physicochemical Properties of (S)-Sitagliptin Phosphate Monohydrate

Property Value Reference

White to off-white, crystalline,
Appearance ) [31[5]
non-hygroscopic powder

Molecular Formula Ci6H15FsNsO - HsPOa - H20 [3114]
Molecular Weight 523.32 g/mol [3114]
pKa 7.7 [8]

-1.08 (at pH 5.0)-0.03 (at pH
Log Kow (Octanol/Water) [4]
7.0)1.11 (at pH 9.0)

Table 2: Solubility Data of (S)-Sitagliptin Phosphate Monohydrate
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Anhydrous

Solvent Solubility Temperature Reference
Water Soluble; 69.5 mg/g 24,5 °C [3B1141[5]
Water >50 mg/mL Not Specified
Water 41 mg/mL Not Specified [7]
DMSO =23.8 mg/mL Not Specified [9]
DMSO >100 mg/mL Not Specified
DMSO 60 mg/mL Not Specified [7]
N,N- -
] ) Soluble Not Specified [31[5]
dimethylformamide
Methanol Slightly Soluble Not Specified [31[5]
Very Slightly Soluble / N
Ethanol ) Not Specified [31[5][10]
Practically Insoluble
Acetone Very Slightly Soluble Not Specified [31[5]
o Very Slightly Soluble / N
Acetonitrile ) Not Specified [31[5][10]
Practically Insoluble
Table 3: Thermal Properties of Different Sitagliptin Crystalline Forms
. Melting Point Dehydration Event
Crystalline Form Reference
(Tpeak) (Tpeak)
Sitagliptin Base 120.29 °C N/A [L][31[6][11]
Sitagliptin Phosphate
206.37 °C 134.43 °C [1][316][11]
Monohydrate
Sitagliptin Phosphate
214.92 °C N/A [1][3][6][11]

Note: The thermal analysis of sitagliptin phosphate monohydrate reveals a characteristic

crystalline transition event upon dehydration.[1][3][6] Both the monohydrate and anhydrous
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phosphate forms are more thermostable than the sitagliptin base.[1][3][6][11]

Table 4: Characteristic X-ray Powder Diffraction (XRPD) Peaks for Sitagliptin Crystalline Forms

Main Characteristic Peaks

Crystalline Form Reference
(26 £ 0.2°)

Sitagliptin Phosphate 4.6,9.3,13.4,13.9, 15.0, 18.2, -

Anhydrous (STGA) 19.2,19.9, 21.4, 25.4, 26.9

o 7.4,115,16.7,17.7,18.9,
Sitagliptin Base Form (STGB) [3]
24.1,24.5,27.0, 28.5, 28.8

Mechanism of Action: DPP-4 Inhibition Pathway

Sitagliptin functions by selectively inhibiting the DPP-4 enzyme. This prevents the degradation
of incretin hormones, such as glucagon-like peptide-1 (GLP-1) and glucose-dependent
insulinotropic polypeptide (GIP).[2][12] The resulting increase in active incretin levels leads to
enhanced glucose-dependent insulin secretion from pancreatic 3-cells and suppressed
glucagon release from pancreatic a-cells, thereby improving glycemic control.[5]

Therapeutic Outcome

1 Glucagon Release
(o-cells)
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stimulates release Active | i acts on
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Click to download full resolution via product page

Caption: Mechanism of Action of Sitagliptin as a DPP-4 Inhibitor.

Experimental Protocols

The characterization of (S)-Sitagliptin phosphate involves several key analytical techniques.
The generalized protocols for these methods are described below.

A comprehensive solid-state characterization is essential to identify and control the crystalline
form of the API, which directly impacts stability, solubility, and bioavailability.[1][3][11]

Sitagliptin Phosphate
Monohydrate (API Sample)

alytical Techniques
Y Y Y
X-Ray Powder Diffraction Differential Scanning Thermogravimetry Scanning Electron Spectroscopic Techniques

(XRPD) Calorimetry (DSC) (TGA) Microscopy (SEM) (FTIR, Raman)

Determinef Properties

\/  / v v v
Crystalline Form & Thermal Stability & Hydration State & .
Polymorphism Melting Point Dehydration Profile Particle Morphology Molecular Structure

Click to download full resolution via product page
Caption: General workflow for the solid-state characterization of an API.

The shake-flask method is a widely accepted technique for determining the thermodynamic
equilibrium solubility of an API.[13] The protocol is designed to measure the concentration of a
compound in a saturated solution when excess solid is present.[13]

Objective: To determine the lowest solubility of sitagliptin phosphate across the physiological
pH range of 1.2 t0 6.8 at 37 + 1 °C.[14][15]
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Materials:

e (S)-Sitagliptin Phosphate Monohydrate API

» Buffer solutions (pH 1.2, 4.5, 6.8, and other relevant pH values)[14]
o Stoppered flasks or vials

o Constant temperature shaker/incubator (37 = 1 °C)

e Centrifuge or filtration apparatus (e.g., 0.45 um PVDF filters)

o Calibrated pH meter

» Validated analytical system for quantification (e.g., HPLC-UV)
Protocol:

e Preparation: Add an excess amount of the API to a series of flasks, each containing a known
volume of a specific pH buffer.[13] Ensure sufficient excess solid is present to maintain
saturation throughout the experiment.

o Equilibration: Place the sealed flasks in a shaker bath set to 37 + 1 °C. Agitate the samples
for a predetermined period (e.g., 24-48 hours) sufficient to reach equilibrium. Preliminary
studies should be conducted to determine the time required to reach a plateau in
concentration.[15]

o Phase Separation: After equilibration, allow the suspensions to settle. Separate the solid
phase from the saturated solution by centrifugation or filtration.[13][15] This step must be
performed carefully to avoid temperature changes that could alter solubility.

e pH Measurement: Measure and record the final pH of the saturated solution (the filtrate or
supernatant).[13]

e Quantification: Accurately dilute the clear supernatant and analyze the concentration of
dissolved sitagliptin using a validated analytical method, such as HPLC.
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Data Analysis: Perform the experiment in triplicate for each pH condition.[14] The solubility is
reported as the average concentration (e.g., in mg/mL) at each pH. The lowest measured
value across the pH 1.2-6.8 range is used for Biopharmaceutics Classification System (BCS)
purposes.[14]

Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and

Thermogravimetry (TGA) are used to investigate the thermal properties of the material,

including melting, decomposition, and dehydration events.[3][11]

Objective: To determine the melting point, dehydration temperature, and thermal stability of

different crystalline forms of sitagliptin.

Generalized DSC Protocol:

Accurately weigh 1.5-2.0 mg of the sample into an aluminum DSC pan.[16]
Crimp the pan with a lid (a pinhole may be used to allow volatiles to escape).
Place the sample pan and an empty reference pan into the DSC cell.

Heat the sample under a nitrogen purge (e.g., 50 mL/min) at a constant rate (e.g., 10 °C/min)
over a specified temperature range (e.g., 30 °C to 300 °C).[16]

Record the heat flow versus temperature to identify endothermic (e.g., melting, dehydration)
and exothermic (e.g., crystallization, decomposition) events.

Generalized TGA Protocol:

Place an accurately weighed sample (e.g., 5-10 mg) onto the TGA balance pan.

Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant rate (e.g., 10
°C/min) over a defined temperature range.

Record the change in mass as a function of temperature. Weight loss at specific
temperatures corresponds to events like dehydration or decomposition.

XRPD is a primary technique for identifying the crystalline form of a solid material. Each

crystalline solid has a unique diffraction pattern.
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Obijective: To obtain the XRPD pattern of a sitagliptin sample to identify its crystalline form (e.g.,
monohydrate, anhydrous) by comparing it to reference patterns.[3]

Generalized Protocol:

o Sample Preparation: Gently grind the sample in a mortar, if necessary, to ensure a fine,
homogeneous powder.[16][17]

e Mounting: Pack the powdered sample into a sample holder, ensuring a flat, level surface.[16]
[17]

o Data Acquisition: Place the sample holder in the diffractometer.

e Analysis: Scan the sample over a defined 20 range (e.g., 2° to 40°) using Cu Ka radiation.
The instrument software records the intensity of the diffracted X-rays at each angle.

« Interpretation: The resulting diffractogram, a plot of intensity vs. 26, is analyzed. The
positions (26 values) and relative intensities of the diffraction peaks are characteristic of a
specific crystal lattice structure.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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